Cas no 77331-73-8 (3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one)

3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one structure
77331-73-8 structure
Product Name:3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one
CAS No:77331-73-8
MF:C17H12O6
MW:312.273585319519
CID:1784779
PubChem ID:5488650
Update Time:2025-04-21

3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one Chemical and Physical Properties

Names and Identifiers

    • 3-hydroxy-7,9-dimethoxy-[1]benzofuro[3,2-c]chromen-6-one
    • Wairol
    • AC1NUQRA
    • 3-Hydroxy-7,9-dimethoxycoumestan
    • 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3-hydroxy-7,9-dimethoxy-
    • 7-Hydroxy-10,12-dimethoxycoumestan
    • LMPK12090031
    • Wairol; AC1NUQRA; 3-Hydroxy-7,9-dimethoxycoumestan; 6H-Benzofuro(3,2-c)(1)benzopyran-6-one, 3-hydroxy-7,9-dimethoxy-; 7-Hydroxy-10,12-dimethoxycoumestan; LMPK12090031;
    • CHEBI:174247
    • 3-hydroxy-7,9-dimethoxy-[1]benzouro[3,2-c]chromen-6-one
    • 77331-73-8
    • DTXSID40228069
    • Inchi: 1S/C17H12O6/c1-20-9-6-12(21-2)14-13(7-9)22-16-10-4-3-8(18)5-11(10)23-17(19)15(14)16/h3-7,18H,1-2H3
    • InChI Key: GYNHMEBOILXPQT-UHFFFAOYSA-N
    • SMILES: O1C2C=C(C=C(C=2C2C(=O)OC3C=C(C=CC=3C1=2)O)OC)OC

Computed Properties

  • Exact Mass: 312.06336
  • Monoisotopic Mass: 312.06338810g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • PSA: 78.13
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